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Compound of Interest

Compound Name: Cesium tellurate

Cat. No.: B3051575

Disclaimer: Extensive literature searches did not yield specific data on the phase transitions of
pure cesium tellurate (Cs2TeOa4). This document therefore presents a detailed analysis of a
closely related mixed-cation cesium ammonium tellurate, [CSo.92(NHa4)o.08]2TeClaBr2, for which
phase transition data is available, to serve as a reference for researchers in the field.

This technical guide provides an in-depth look at the structural and thermal properties of a
mixed cesium-ammonium tellurate compound. The information is tailored for researchers,
scientists, and professionals in drug development who are interested in the solid-state
chemistry of tellurate compounds.

Quantitative Data Summary

The following table summarizes the key quantitative data related to the phase transitions and
crystallographic properties of [Cso.92(NHa4)o.08]2TeClaBr-.
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Parameter Value Experimental Method
Low-Temperature Phase 213 K Differential Scanning
Transition (Il to I) Calorimetry (DSC)
High-Temperature Thermal 280 K Differential Thermal Analysis
Event (DTA)

Crystal System Tetragonal X-ray Diffraction (XRD)
Space Group P4/mnc X-ray Diffraction (XRD)
Lattice Parameter 'a’ 7.452 (1) A X-ray Diffraction (XRD)
Lattice Parameter 'c' 10.544 (3) A X-ray Diffraction (XRD)

Experimental Protocols

The characterization of the phase transitions and crystal structure of [CSo.92(NH4)o.08]2TeCl4Br2
involved several key analytical techniques. The methodologies for these experiments are
detailed below.

Synthesis

A new mixed powder of the cesium-ammonium tellurate was synthesized through a chemical
precipitation method. The synthesis involved the reaction of stoichiometric amounts of
precursors in an acidic aqueous solution. A few drops of concentrated hydrochloric acid were
added to a hot solution of the reactants until a permanent precipitate formed. The resulting
powder was then filtered and stored in a desiccator.

X-ray Diffraction (XRD)

The crystal structure of the compound was determined using X-ray diffraction. The data was
collected at room temperature. The refinement of the crystal structure was performed using the
Rietveld method, which confirmed the tetragonal space group P4/mnc.

Thermal Analysis

The thermal behavior of the material was investigated using Differential Scanning Calorimetry
(DSC) and Differential Thermal Analysis/Thermogravimetric Analysis (DTA/TGA).
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 Differential Scanning Calorimetry (DSC): DSC measurements were conducted to identify
low-temperature phase transitions. The sample was cooled and heated in a controlled
environment, and the heat flow to or from the sample was measured as a function of
temperature. A phase transition was detected at 213 K.[1]

 Differential Thermal Analysis/Thermogravimetric Analysis (DTA/TGA): High-temperature
thermal events were studied using DTA/TGA. This technique measures the temperature
difference between the sample and a reference material and the change in mass of the
sample as a function of temperature. An endothermic peak was observed at 780 K.[1]

Spectroscopic Analysis

Raman and Infrared (IR) spectroscopy were employed to study the vibrational properties of the
compound and to confirm the phase transition observed by DSC. Raman scattering
measurements were performed over a temperature range of 120 K to 400 K. The changes in
the Raman spectra with temperature provided further evidence for the order-disorder nature of
the phase transition.[1]

Visualizations

The following diagrams illustrate the logical flow of the experimental characterization and the
observed phase transition sequence.
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Experimental Characterization Workflow
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Phase Transition Sequence of [CSo.92(NHa)o.0s]2TeClaBr2

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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